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The DNA-linked Inhibitor ANtagonist Assay (DIANA) is a powerful, highly sensitive, and
quantitative platform for high-throughput screening (HTS) of compound libraries to identify
novel inhibitors of target proteins.[1][2] This technology combines the specificity of a dual-
recognition system with the signal amplification of quantitative PCR (qPCR), enabling the
detection of zeptomolar concentrations of target enzymes and the determination of inhibitor
potency from a single measurement.[3][4][5] DIANA is particularly well-suited for screening
large compound libraries against a variety of protein targets, including those considered
challenging for traditional assay formats.[6]

Principle of the DIANA Assay for HTS

The DIANA assay for HTS operates on a competitive binding principle. The target protein is
first immobilized on a solid surface, such as a multi-well plate.[1] A test compound from a
screening library is then added. Subsequently, a known, competitive inhibitor of the target
protein, which has been covalently linked to a uniqgue DNA oligonucleotide (the "probe"), is
introduced.[1][3] If the test compound binds to the target protein's active site, it will compete
with and displace the DNA-linked probe. The amount of bound probe is then quantified using
gPCR. A lower gPCR signal (higher Cqg value) indicates a greater displacement of the probe
and thus a higher potency of the test compound.[3] This method allows for the direct
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determination of inhibition constants (Ki) or dissociation constants (Kd) from a single assay
well, making it highly efficient for HTS campaigns.[3][4][6]

Advantages of DIANA in High-Throughput Screening:

» High Sensitivity and Broad Dynamic Range: The use of qPCR for detection provides a wide
dynamic range of up to six logs and allows for the detection of minute quantities of the target
protein.[4][5]

e Quantitative Results: The assay directly measures the binding affinity (Kd or Ki) of test
compounds, enabling a clear ranking of hit potency.[6][7]

e Robustness and Reproducibility: DIANA assays consistently demonstrate high signal-to-
noise ratios, with Z' factors typically exceeding 0.7 and often greater than 0.89, indicating
excellent assay quality and reproducibility.[6][8]

o Low False-Positive and False-Negative Rates: The dual-recognition principle (antibody
capture and active-site probe) contributes to high specificity and minimizes off-target effects.

[1]

o Cost and Time Efficiency: The assay requires minimal amounts of the target protein and test
compounds. Furthermore, it is amenable to the screening of pooled compound libraries,
significantly reducing the time and cost of large-scale screening campaigns.[1][6]

o Versatility: The DIANA platform can be adapted to a wide range of protein targets, including
kinases and enzymes like carbonic anhydrase IX and influenza neuraminidase.[1][6][9]

Experimental Protocols
General DIANA Protocol for High-Throughput Screening

This protocol provides a general framework for performing a DIANA-based HTS campaign.
Specific parameters such as antibody and probe concentrations, as well as incubation times,
should be optimized for each target protein.

Materials:

e High-binding 384-well microplates
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o Capture antibody specific for the target protein

e Recombinant or purified target protein

e Compound library dissolved in DMSO

o DIANA detection probe (target-specific inhibitor linked to a DNA oligonucleotide)
» Wash Buffer (e.g., Tris-buffered saline with 0.05% Tween-20, TBST)

» Blocking Buffer (e.g., 1% casein in TBST)

o (PCR master mix, primers, and probe

e PCR instrument

Procedure:

e Immobilization of Capture Antibody:

o Coat the wells of a 384-well plate with the capture antibody at an optimized concentration
(e.g., 1-10 pg/mL in a suitable buffer like TBS).

o Incubate overnight at 4°C.
o Wash the plate three times with Wash Buffer.
» Blocking:
o Add Blocking Buffer to each well to prevent non-specific binding.
o Incubate for 1-2 hours at room temperature.
o Wash the plate three times with Wash Buffer.
» Target Protein Capture:

o Add the target protein at an optimized concentration to each well.
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o Incubate for 1-2 hours at room temperature to allow the antibody to capture the protein.

o Wash the plate three times with Wash Buffer.

o Compound Addition:

o Add the test compounds from the library to the wells. Typically, compounds are screened
at a final concentration of 1-10 uM. Ensure the final DMSO concentration is consistent
across all wells and does not exceed a level that affects assay performance (DIANA is
tolerant to up to 10% DMSO).[3]

o Include appropriate controls:

= Negative controls: Wells with DMSO only (no inhibitor).

» Positive controls: Wells with a known potent inhibitor of the target protein.

o Detection Probe Incubation:

o Add the DIANA detection probe to all wells at a pre-determined optimal concentration.

o Incubate for 1-2 hours at room temperature to allow for competitive binding.

e Washing:

o Wash the plate thoroughly (e.g., 5-7 times) with Wash Buffer to remove unbound probe
and test compounds.

e (PCR Detection:

o Prepare the gPCR reaction mix containing master mix, primers, and a fluorescent probe
targeting the DNA portion of the DIANA probe.

o Add the gPCR mix to each well.

o Seal the plate and perform gPCR analysis.

e Data Analysis:
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BENCHE

o The raw data is obtained as Cq (quantification cycle) values.

o The inhibitory potency of the test compounds is calculated from the difference in Cq values
between wells with the test compound and the negative control wells (ACQq).

o The Ki or Kd can be calculated using specific formulas that take into account the
concentrations of the test compound and the detection probe, and the Kd of the probe.

Data Presentation

Table 1: Performance Metrics of DIANA HTS Campaigns

Target Compound

. . . Z' Factor Hit Criteria Outcome Reference

Protein Library Size
13 initial hits
identified; 3

Carbonic 2,816 novel

Anhydrase IX  compounds >0.89 Ki<10 uM inhibitors [819]

(CAIX) (IOCB library) confirmed
after further
validation.
Robust and
reproducible

General HTS ] Target-

) Varies >0.7 results [6]
Campaigns dependent

demonstrated

Table 2: Quantitative Inhibition Data for Identified Hits
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Compound/Inh  Inhibition

Target Protein o . Assay Method Reference
ibitor Constant (Ki)
Carbonic
Anhydrase IX Hit Compound 1 <10 uM DIANA [8]
(CAIX)
Carbonic
Anhydrase IX Hit Compound 2 <10 uM DIANA [8]
(CAIX)
Carbonic
Anhydrase IX Hit Compound 3 <10 uM DIANA [8]
(CAIX)
Influenza o ) ]
o Oseltamivir Varies by strain DIANA [1]
Neuraminidase
Influenza . . .
o Zanamivir Varies by strain DIANA [1]
Neuraminidase
Visualizations

Signaling Pathways and Experimental Workflows
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Caption: Experimental workflow of the DIANA assay for HTS.
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Caption: Role of Carbonic Anhydrase 1X in tumor progression.
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Caption: Influenza virus replication cycle and the role of Neuraminidase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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